Cas no 1690724-41-4 (Butane, 2-[(3-bromopropyl)thio]-3-methyl- )

• Product Name: Butane, 2-[(3-bromopropyl)thio]-3-methyl-
• CAS No: 1690724-41-4
• MF: C₈H₁₇BrS
• MW: 225.18958067894
• CID: 5253413
• Update Time: 2025-07-14

Butane, 2-[(3-bromopropyl)thio]-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-[(3-Bromopropyl)thio]-3-methylbutane (ACI)
• Butane, 2-[(3-bromopropyl)thio]-3-methyl-

• Inchi： 1S/C8H17BrS/c1-7(2)8(3)10-6-4-5-9/h7-8H,4-6H2,1-3H3
• InChI Key： NSODAVDDROEHGN-UHFFFAOYSA-N
• SMILES： BrCCCSC(C(C)C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Dialkylthioethers

Additional information on Butane, 2-[(3-bromopropyl)thio]-3-methyl-

Butane, 2-[(3-bromopropyl)thio]-3-methyl- (CAS No. 1690724-41-4): A Versatile Intermediate in Modern Chemical Synthesis

Butane, 2-[(3-bromopropyl)thio]-3-methyl- (CAS No. 1690724-41-4), is a specialized organic compound that has garnered significant attention in the field of chemical synthesis and pharmaceutical research. This compound, characterized by its unique structural features, serves as a crucial intermediate in the development of various bioactive molecules. The presence of both a bromopropyl group and a methyl substituent on a butane backbone imparts distinct reactivity and functional properties, making it a valuable building block for synthetic chemists.

The structure of Butane, 2-[(3-bromopropyl)thio]-3-methyl-, consists of a four-carbon chain with a sulfur atom linking the second and third carbons, and a bromopropyl group attached to the third carbon. This arrangement creates a highly versatile molecule that can undergo a variety of chemical transformations. The bromine atom in the bromopropyl group is particularly noteworthy, as it serves as a reactive site for nucleophilic substitution reactions, enabling the introduction of diverse functional groups into the molecule.

In recent years, this compound has found applications in the synthesis of pharmaceutical intermediates. Its unique reactivity allows for the efficient construction of complex molecular architectures, which are essential for drug discovery and development. For instance, researchers have utilized Butane, 2-[(3-bromopropyl)thio]-3-methyl- as a precursor in the synthesis of kinase inhibitors, which are critical in targeted cancer therapies. The ability to modify the molecule at multiple sites provides chemists with the flexibility to fine-tune pharmacological properties, enhancing drug efficacy and selectivity.

Moreover, the compound has been explored in the development of agrochemicals. Its structural motifs are reminiscent of natural products that exhibit biological activity against pests and pathogens. By leveraging its reactivity, scientists have been able to design novel compounds with improved environmental profiles and enhanced performance. This aligns with the growing demand for sustainable agricultural solutions that minimize ecological impact.

The synthetic utility of Butane, 2-[(3-bromopropyl)thio]-3-methyl- extends beyond pharmaceuticals and agrochemicals. It has been employed in materials science, where its ability to form stable derivatives is harnessed for creating polymers with specific thermal and mechanical properties. These materials find applications in industries ranging from electronics to automotive manufacturing, underscoring the compound's broad industrial relevance.

Recent advancements in green chemistry have also highlighted the importance of Butane, 2-[(3-bromopropyl)thio]-3-methyl-. Researchers are increasingly focusing on developing synthetic routes that minimize waste and reduce energy consumption. The compound's role as an intermediate allows for the integration of these principles, paving the way for more sustainable chemical processes. For example, catalytic methods have been developed to facilitate its transformation into higher-value products while generating minimal byproducts.

In conclusion, Butane, 2-[(3-bromopropyl)thio]-3-methyl- (CAS No. 1690724-41-4) is a multifaceted compound with significant implications across multiple scientific disciplines. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists working in pharmaceuticals, agrochemicals, and materials science. As research continues to evolve, this compound will undoubtedly play an even greater role in shaping the future of chemical innovation.